Bacteriohopanetetrol
Overview
Description
Bacteriohopane-32,33,34,35-tetrol is a hopanoid that is bacteriohopane carrying four hydroxy substituents at positions 32, 33, 34 and 35. It has a role as a lipoxygenase inhibitor, a bacterial metabolite and an antimicrobial agent. It is a hopanoid and a tetrol.
Scientific Research Applications
Acid-Catalyzed Formation and Diagenetic Transformation
- BHT can undergo acid-catalyzed transformation to form anhydroBHTs, which are found in sediments and are likely diagenetic products rather than biogenic products. This transformation has been observed in experiments with the bacterium Zymomonas mobilis and BHT itself (Schaeffer et al., 2008).
Environmental Influence and Sediment Composition
- The composition of BHT varies in different depositional environments, indicating its potential to preserve specific bacterial source information in sedimentary organic matter. High concentrations of BHT and its variations have been found in lake sediments and marine environments, suggesting their link to specific bacterial activities (Farrimond et al., 2000).
Novel Hopanoids and Environmental Indicators
- Novel hopanoids, including BHT, have been identified in various environments, such as marine sponges and sediments, indicating their broad biological origins and potential as environmental indicators (Costantino et al., 2000).
Biomarkers in Marine Environments
- BHT and its isomers have been studied as biomarkers in marine sediments, linked to specific bacterial activities such as anaerobic ammonium oxidation. This makes BHT a potential marker for past anoxic conditions and nitrogen cycling in marine environments (Rush et al., 2014).
Tracing Biogeochemical Processes
- BHT concentrations and structural diversity in various environments, such as soils and marine sediments, are used to trace biogeochemical processes and microbial ecology. Their presence in different settings provides insights into bacterial biodiversity and hopanoid synthesis (Zhu et al., 2011).
Abiotic Formation and Geomimetic Approaches
- Studies have also focused on the abiotic formation of BHT, suggesting that certain BHT compounds found in geological records may be formed through diagenetic processes involving acidic clay minerals (Schaeffer et al., 2010).
properties
CAS RN |
51024-98-7 |
|---|---|
Product Name |
Bacteriohopanetetrol |
Molecular Formula |
C35H62O4 |
Molecular Weight |
546.9 g/mol |
IUPAC Name |
(2S,3R,4R,7R)-7-[(3R,3aS,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-3-yl]octane-1,2,3,4-tetrol |
InChI |
InChI=1S/C35H62O4/c1-22(9-10-25(37)30(39)26(38)21-36)23-13-18-32(4)24(23)14-19-34(6)28(32)11-12-29-33(5)17-8-16-31(2,3)27(33)15-20-35(29,34)7/h22-30,36-39H,8-21H2,1-7H3/t22-,23-,24+,25-,26+,27+,28-,29-,30-,32+,33+,34-,35-/m1/s1 |
InChI Key |
JMKBTQYGOKJMBJ-ZQPPIKFSSA-N |
Isomeric SMILES |
C[C@H](CC[C@H]([C@H]([C@H](CO)O)O)O)[C@H]1CC[C@]2([C@H]1CC[C@@]3([C@@H]2CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CCCC5(C)C)C)C)C)C |
SMILES |
CC(CCC(C(C(CO)O)O)O)C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCCC5(C)C)C)C)C)C |
Canonical SMILES |
CC(CCC(C(C(CO)O)O)O)C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCCC5(C)C)C)C)C)C |
synonyms |
32,33,34,35-bacteriohopanetetrol 32,33,34,35-BHTT bacteriohopane-32,33,34,35-tetrol bacteriohopane-tetrol bacteriohopanetetrol tetrahydroxybacteriohopane |
Origin of Product |
United States |
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